3-methoxy-N-(5-methylisoxazol-3-yl)isoxazole-5-carboxamide

• IUPAC Name: 3-methoxy-N-(5-methyl-1,2-oxazol-3-yl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C9H9N3O4/c1-5-3-7(11-15-5)10-9(13)6-4-8(14-2)12-16-6/h3-4H,1-2H3,(H,10,11,13)
• InChI Key: CAFADRJPKYVZOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2=CC(=NO2)OC
• Molecular Formula: C9H9N3O4
• Molecular Weight: 223.19 g/mol

Description

Synthesis Analysis

While there isn’t specific information available on the synthesis of “3-methoxy-N-(5-methylisoxazol-3-yl)isoxazole-5-carboxamide”, there are studies on similar compounds. For instance, a study on N-(5-methylisoxazol-3-yl)malonamide discusses the impact of isoxazole substituents on polymorph formation. Another study highlights a one-pot three-component condensation reaction of 3-amino-5-methylisoxazole, aryl aldehyde, and 2-naphthol.

Scientific Research Applications

Chemical Synthesis and Structural Studies

• Regioselectivity and Protective Groups : Research by Riess et al. (1998) investigated the regioselectivity in the alkylation of 3-hydroxyisoxazole esters, leading to derivatives useful as intermediates in synthesizing CNS-active amino acids, demonstrating the compound's relevance in medicinal chemistry research (Riess, Schön, Laschat, & Jäger, 1998).

• Versatile Intermediates for Analogues Synthesis : Martins et al. (2002) discussed the one-pot synthesis of 3-methylisoxazole-5-carboxamides, highlighting the compound's utility as a versatile intermediate in synthesizing various pharmacologically active molecules (Martins, Neto, Sinhorin, Bastos, Zimmermann, Rosa, Bonacorso, & Zanatta, 2002).

• Directed C-H Bond Activation : Pasunooti et al. (2015) demonstrated the use of 5-methylisoxazole-3-carboxamide as a directing group for Pd-catalyzed C-H bond activation, enabling the synthesis of γ-substituted non-natural amino acids, a promising approach for medicinal chemistry and drug discovery (Pasunooti, Banerjee, Yap, Jiang, & Liu, 2015).

Biological Applications

• Exploration of Isoxazole Derivatives for Neuroprotection : Krogsgaard-Larsen et al. (1991) developed novel excitatory amino acid (EAA) receptor antagonists based on the isoxazole amino acid structure, which showed potential for neuroprotection and selective inhibition of excitatory effects, indicating the compound's applicability in neurological research and therapy (Krogsgaard-Larsen, Ferkany, Nielsen, Madsen, Ebert, Johansen, Diemer, Bruhn, Beattie, & Curtis, 1991).

• Anticancer Activity of Isoxazole Derivatives : Hassan et al. (2014) synthesized and evaluated the cytotoxicity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, demonstrating the potential of isoxazole-related compounds in developing anticancer agents (Hassan, Hafez, & Osman, 2014).